Cas no 2227877-52-1 (rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227877-52-1
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6269815
• PubChem ID: 165851302
• Update Time: 2025-05-20

rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 2227877-52-1
• EN300-1772233

• Inchi： 1S/C12H15F2NO/c1-12(2)10(11(12)15)9-7(13)4-6(16-3)5-8(9)14/h4-5,10-11H,15H2,1-3H3/t10-,11-/m1/s1
• InChI Key： SJDBRECGULBZTM-GHMZBOCLSA-N
• SMILES： FC1C=C(C=C(C=1[C@@H]1[C@H](C1(C)C)N)F)OC

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Latest Research Advances on rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227877-52-1)

Recent studies on rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227877-52-1) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This chiral cyclopropane derivative has garnered significant attention due to its unique structural features and versatile reactivity, which make it a valuable building block for asymmetric synthesis. The compound's stereochemistry and functional groups contribute to its ability to interact selectively with biological targets, offering promising avenues for drug discovery and crop protection.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in the synthesis of pyrethroid analogs, demonstrating its efficacy in enhancing insecticidal activity while reducing mammalian toxicity. The research team utilized rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine as a precursor to develop a series of non-ester pyrethroids with improved photostability and environmental persistence. These derivatives showed potent activity against resistant mosquito strains, suggesting potential applications in vector control programs for malaria and dengue prevention.

In the pharmaceutical domain, recent investigations have focused on the compound's utility in central nervous system (CNS) drug development. A 2024 paper in ACS Chemical Neuroscience reported the synthesis of novel serotonin receptor modulators using this cyclopropane scaffold. The researchers found that derivatives incorporating the rac-(1R,3R) configuration exhibited enhanced blood-brain barrier penetration and selective binding to 5-HT2C receptors, making them promising candidates for treating neuropsychiatric disorders such as depression and schizophrenia.

Analytical chemistry advancements have also contributed to better characterization of this compound. A recent application of chiral supercritical fluid chromatography (SFC) has enabled more efficient separation of the enantiomers, as reported in a 2023 Analytical Chemistry publication. This methodological improvement has significant implications for quality control in industrial production and for pharmacological studies investigating enantiomer-specific biological effects.

From a synthetic chemistry perspective, recent work has focused on developing more sustainable production methods for rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine. A 2024 Green Chemistry study described a biocatalytic approach using engineered cytochrome P450 enzymes to achieve the cyclopropanation reaction with higher atom economy and reduced waste generation compared to traditional synthetic routes. This green chemistry innovation aligns with growing industry demands for environmentally friendly manufacturing processes.

The safety profile of this compound has been further elucidated through recent toxicological studies. A 2023 regulatory science investigation published in Chemical Research in Toxicology provided comprehensive data on its metabolic pathways and potential metabolites. The findings support its classification as a relatively low-toxicity intermediate, though proper handling protocols remain essential due to its reactive functional groups.

Looking forward, the unique properties of rac-(1R,3R)-3-(2,6-difluoro-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine continue to inspire innovative applications across multiple domains. Current research directions include its potential use in developing next-generation antiviral agents and as a scaffold for targeted protein degradation technologies. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.